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Compound of Interest

Compound Name: Leonurine hydrochloride

Cat. No.: B1394157

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with active pharmaceutical ingredients like Leonurine
hydrochloride. This guide provides essential, immediate safety and logistical information,
including detailed operational and disposal plans, to foster a secure and efficient research
environment.

Hazard Identification and Classification

Leonurine hydrochloride is classified with the following hazards:
e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

The signal word for this compound is Warning.[1] The target organ is the respiratory system.[1]

Quantitative Safety Data

While a complete safety data sheet with specific occupational exposure limits for pure
Leonurine hydrochloride is not readily available, the following toxicological information for a
related extract provides a valuable reference point.
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Data Point

Value

Source

LD50 (Oral, Mouse)

118.68 g/kg (for 95% ethanol

extract of Leonurus japonicus)

[3]

Hazard Codes

H315, H319, H335

[1](2]

Precautionary Codes

P261, P264, P271, P280,
P302+P352,
P305+P351+P338

[1]

Note: The provided LD50 value is for a plant extract and not for pure Leonurine

hydrochloride. Therefore, a conservative approach to handling is strongly advised.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial to minimize exposure risk. The following table

outlines the mandatory PPE for handling Leonurine hydrochloride powder and solutions.

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact and

irritation.

Eye and Face Protection

Chemical safety goggles and a

face shield

Protects against splashes and
airborne particles causing

serious eye irritation.

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator

Prevents inhalation of the
powder, which can cause

respiratory irritation.[1]

Body Protection

A fully buttoned laboratory coat

with long sleeves

Protects skin from accidental

contact.

Footwear

Closed-toe shoes

Prevents injury from spills.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for safety and experimental integrity.

Preparation and Engineering Controls

o Designated Work Area: All handling of Leonurine hydrochloride powder should be
conducted within a certified chemical fume hood to minimize inhalation exposure.

o Pre-use Checklist: Before starting, ensure all necessary PPE is available and in good
condition. Verify that the fume hood is functioning correctly.

o Spill Kit: Keep a spill kit rated for chemical powders readily accessible.

Weighing and Solution Preparation

» Weighing: Use a disposable weigh boat or creased weighing paper to handle the powder.
Tare the balance with the empty container before adding the compound.

 Aliquotting: Minimize the generation of dust by carefully opening the container and gently
scooping the required amount. Avoid pouring the powder directly.

» Dissolving: To prepare a stock solution, add the solvent to the vessel containing the pre-
weighed Leonurine hydrochloride. This minimizes the risk of powder becoming airborne.
Gently swirl or sonicate to dissolve. Leonurine hydrochloride is soluble in DMSO.[4]

Personal Hygiene

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

o Contaminated Clothing: If clothing becomes contaminated, remove it immediately and
launder it separately before reuse.

Safe Handling Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://www.benchchem.com/product/b1394157?utm_src=pdf-body
https://www.selleckchem.com/products/leonurine-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1394157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of Leonurine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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